Cas no 40142-53-8 ( )

• Product Name: &nbsp
• CAS No: 40142-53-8
• MF: C₂₀H₁₂N₂O
• MW: 296.32208442688
• CID: 925358
• PubChem ID: 300395
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 10-phenyl-7H-benzo<de>pyrazolo<5,1-a>isoquinolin-7-one
• 10-phenyl-7H-benzo[de]pyrazolo[5,1-a]isoquinolin-7-one
• 10-phenyl-benzo[de]pyrazolo[5,1-a]isoquinolin-7-one
• AC1L6W8I
• NSC174768
• NSC-174768
• DTXSID30306249
• 40142-53-8
• &nbsp;

• Inchi： 1S/C20H12N2O/c23-20-16-11-5-9-14-8-4-10-15(19(14)16)18-12-17(21-22(18)20)13-6-2-1-3-7-13/h1-12H
• InChI Key： LIYNWTBUGYCCAS-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC=CC(C4=CC(C5C=CC=CC=5)=NN41)=C23

Computed Properties

• Exact Mass: 296.095
• Monoisotopic Mass: 296.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 636.8°C at 760 mmHg
• Flash Point: 338.9°C
• Refractive Index: 1.731